1-(2-Amino-1-methylcyclopentyl)ethan-1-one
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Overview
Description
Preparation Methods
The synthesis of 1-(2-Amino-1-methylcyclopentyl)ethan-1-one involves several steps. One common method includes the reaction of 2-methylcyclopentanone with ammonia under specific conditions to introduce the amino group . Industrial production methods often involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .
Chemical Reactions Analysis
1-(2-Amino-1-methylcyclopentyl)ethan-1-one undergoes various chemical reactions, including:
Scientific Research Applications
1-(2-Amino-1-methylcyclopentyl)ethan-1-one has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 1-(2-Amino-1-methylcyclopentyl)ethan-1-one involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, influencing their structure and function . The compound’s effects are mediated through its interactions with enzymes, receptors, and other proteins .
Comparison with Similar Compounds
1-(2-Amino-1-methylcyclopentyl)ethan-1-one can be compared with similar compounds such as 2-amino-1-(1-methylcyclopentyl)ethan-1-one hydrochloride . While both compounds share a similar core structure, their chemical properties and reactivity may differ due to the presence of different functional groups . This uniqueness makes this compound valuable for specific research applications .
Properties
Molecular Formula |
C8H15NO |
---|---|
Molecular Weight |
141.21 g/mol |
IUPAC Name |
1-(2-amino-1-methylcyclopentyl)ethanone |
InChI |
InChI=1S/C8H15NO/c1-6(10)8(2)5-3-4-7(8)9/h7H,3-5,9H2,1-2H3 |
InChI Key |
RZYRFTKNTRCITN-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1(CCCC1N)C |
Origin of Product |
United States |
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